Cas no 1187933-33-0 (Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride)

• Product Name: Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride
• CAS No: 1187933-33-0
• MF: C₁₅H₁₈Cl₂N₂O
• MW: 313.222221851349
• MDL: MFCD11858567
• CID: 4778468
• Update Time: 2025-10-18

Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• PIPERIDIN-4-YL-QUINOLIN-3-YL-METHANONE DIHYDROCHLORIDE
• SB31563
• Piperidin-4-yl(quinolin-3-yl)methanone dihydrochloride
• Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride

• MDL： MFCD11858567
• Inchi： 1S/C15H16N2O.2ClH/c18-15(11-5-7-16-8-6-11)13-9-12-3-1-2-4-14(12)17-10-13;;/h1-4,9-11,16H,5-8H2;2*1H
• InChI Key： HPMKAMLHLKAWAK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=NC2C=CC=CC=2C=1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 299
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride

Professional Introduction to Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride (CAS No. 1187933-33-0)

Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride, a compound with the chemical identifier CAS No. 1187933-33-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both piperidine and quinoline moieties in its framework suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

The molecular backbone of Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride consists of a ketone group linked to a piperidine ring, which is further connected to a quinoline scaffold. This structural arrangement not only contributes to the compound's solubility and stability but also opens up diverse possibilities for interaction with biological targets. The piperidine moiety is well-known for its role in enhancing binding affinity and selectivity, while the quinoline component is recognized for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel derivatives of piperidine and quinoline-based compounds. These derivatives are being explored for their efficacy in treating various diseases, particularly those that are resistant to conventional therapies. Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride stands out in this landscape due to its unique structural features and potential therapeutic benefits.

One of the most compelling aspects of Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive functional groups allows for further chemical modifications, enabling researchers to tailor the compound's properties to specific therapeutic needs. This flexibility makes it an invaluable tool in the development of new drugs targeting neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the importance of quinoline derivatives in the treatment of parasitic infections, particularly those caused by Plasmodium species. The quinoline moiety in Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride is expected to contribute to its activity against such pathogens. Additionally, the piperidine ring may enhance the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

The synthesis of Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Evaluation of Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride in preclinical studies has revealed promising results regarding its pharmacokinetic properties. The compound exhibits good solubility in both aqueous and organic solvents, facilitating its formulation into various dosage forms. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride aligns with the broader trend toward personalized medicine and targeted therapy. By leveraging the unique properties of this compound, researchers aim to develop treatments that are more effective and have fewer side effects compared to traditional medications. This approach holds great promise for improving patient outcomes across a wide range of diseases.

In conclusion, Piperidin-4-YL-quinolin-3-YL-methanone dihydrochloride represents a significant advancement in pharmaceutical chemistry with its complex molecular structure and diverse potential applications. Its unique combination of piperidine and quinoline moieties makes it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.